tert-Butyl 2,5-diazaspiro[3.4]octane-5-carboxylate

• IUPAC Name: tert-butyl 2,5-diazaspiro[3.4]octane-5-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-4-5-11(13)7-12-8-11/h12H,4-8H2,1-3H3
• InChI Key: XKASCTCECDLMSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC12CNC2
• Molecular Formula: C11H20N2O2
• DSSTOX Substance ID: DTXSID00677312
• Molecular Weight: 212.29 g/mol
• CAS No.: 1086398-04-0

Description

“tert-Butyl 2,5-diazaspiro[3.4]octane-5-carboxylate” is a chemical compound with the molecular formula C11H20N2O2. It has a molecular weight of 212.29. The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-4-5-11(13)7-12-8-11/h12H,4-8H2,1-3H3. This code provides a unique identifier for the molecular structure of the compound.

Physical and Chemical Properties Analysis

The physical form of “this compound” can be a liquid or semi-solid. Unfortunately, the melting point was not available in the search results.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Diazaspiro[3.4]octane Derivatives : The synthesis of tert-aminoalkoxy and tert-aminoalkyl diazaspiro[3.4]octane derivatives has been explored. Two synthetic methods yielding primarily one isomer or the other have been described, showcasing the versatility of diazaspiro compounds in synthetic chemistry (Brabander & Wright, 1965).

• Crystallographic Analysis of Cyclohexane-Spirohydantoin Derivatives : The relationship between molecular and crystal structures of various cyclohexane-spirohydantoin derivatives, including diazaspiro[3.4]octane compounds, has been studied. This highlights the impact of substituents on cyclohexane rings in supramolecular arrangements, crucial for understanding the structural properties of these compounds (Graus et al., 2010).

• Molecular Structure of Related Bicyclic Compounds : Research on the synthesis and molecular structure of similar bicyclic compounds, like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, has been conducted. This involves understanding the stereochemistry and crystallographic properties of these compounds, which is significant for the development of new materials and pharmaceuticals (Moriguchi et al., 2014).

Applications in Peptide Synthesis and Medicinal Chemistry

• Development of Peptidomimetics : Studies have been conducted on the synthesis of tert-butyl diazaspiro[3.4]octane derivatives for use in peptide synthesis, particularly as constrained surrogates for dipeptides. These studies contribute to the field of peptidomimetics, important for drug discovery and design (Fernandez et al., 2002).

• Synthesis of Cyclopropyl-Containing Amino Acids : Research has been done on using tert-butyl diazaspiro[3.4]octane derivatives in the synthesis of new amino acids, highlighting the compound's utility in creating novel, biologically active molecules (Limbach et al., 2009).

Photochemical Studies

• Photochemical Rearrangement Studies : The photochemical rearrangement of spirooxaziridines, including tert-butyl diazaspiro[3.4]octane derivatives, has been studied. This contributes to the understanding of reaction mechanisms and stereoelectronic control in organic chemistry (Lattes et al., 1982).

Safety and Hazards

The compound is associated with several hazard statements, including H315 (causes skin irritation), H318 (causes serious eye damage), H332 (harmful if inhaled), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).